Corticorelin Ovine

Specification

• CAS No.: 79804-71-0
• Molecular Formula: C205H339N59O63S
• Molecular Weight: 4670 g/mol
• IUPAC Name: (4S)-5-[[(2S)-1-[[(2S)-1-[[(2S)-1-[[(2S)-1-[[(2S,3R)-1-[[(2S)-6-amino-1-[[(2S)-1-[[(2S)-1-[[(2S)-5-amino-1-[[(2S)-1-[[(2S)-1-[[(2S)-5-amino-1-[[(2S)-5-amino-1-[[(2S)-1-[[(2S)-1-[[(2S)-1-[[(2S)-4-amino-1-[[(2S)-1-[[(2S)-6-amino-1-[[(2S)-1-[[(2S)-1-[[(2S)-1-[[(2S,3S)-1-[[(2S)-1-amino-1-oxopropan-2-yl]amino]-3-methyl-1-oxopentan-2-yl]amino]-3-carboxy-1-oxopropan-2-yl]amino]-4-methyl-1-oxopentan-2-yl]amino]-4-methyl-1-oxopentan-2-yl]amino]-1-oxohexan-2-yl]amino]-5-carbamimidamido-1-oxopentan-2-yl]amino]-1,4-dioxobutan-2-yl]amino]-3-hydroxy-1-oxopropan-2-yl]amino]-3-(1H-imidazol-5-yl)-1-oxopropan-2-yl]amino]-1-oxopropan-2-yl]amino]-1,5-dioxopentan-2-yl]amino]-1,5-dioxopentan-2-yl]amino]-1-oxopropan-2-yl]amino]-4-methyl-1-oxopentan-2-yl]amino]-1,5-dioxopentan-2-yl]amino]-3-carboxy-1-oxopropan-2-yl]amino]-1-oxopropan-2-yl]amino]-1-oxohexan-2-yl]amino]-3-hydroxy-1-oxobutan-2-yl]amino]-4-methylsulfanyl-1-oxobutan-2-yl]amino]-4-carboxy-1-oxobutan-2-yl]amino]-4-methyl-1-oxopentan-2-yl]amino]-3-methyl-1-oxobutan-2-yl]amino]-4-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S,3R)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S,3S)-2-[[(2S)-1-[(2S)-1-[(2S)-2-[[(2S)-5-amino-2-[[(2S)-2-amino-3-hydroxypropanoyl]amino]-5-oxopentanoyl]amino]-4-carboxybutanoyl]pyrrolidine-2-carbonyl]pyrrolidine-2-carbonyl]amino]-3-methylpentanoyl]amino]-3-hydroxypropanoyl]amino]-4-methylpentanoyl]amino]-3-carboxypropanoyl]amino]-4-methylpentanoyl]amino]-3-hydroxybutanoyl]amino]-3-phenylpropanoyl]amino]-3-(1H-imidazol-5-yl)propanoyl]amino]-4-methylpentanoyl]amino]-4-methylpentanoyl]amino]-5-carbamimidamidopentanoyl]amino]-5-oxopentanoic acid
• Standard InChI: InChI=1S/C205H339N59O63S/c1-30-104(21)159(198(322)225-106(23)163(214)287)259-193(317)142(87-157(285)286)253-184(308)132(77-99(11)12)246-182(306)130(75-97(7)8)244-172(296)117(46-36-38-67-207)231-170(294)118(47-39-68-221-204(215)216)233-189(313)139(84-151(213)274)251-194(318)143(91-266)256-188(312)137(82-113-88-219-93-223-113)241-165(289)108(25)227-169(293)120(51-58-147(209)270)234-173(297)121(52-59-148(210)271)229-164(288)107(24)228-179(303)128(73-95(3)4)243-176(300)123(54-61-150(212)273)236-190(314)140(85-155(281)282)242-166(290)109(26)226-168(292)116(45-35-37-66-206)239-200(324)161(110(27)268)261-178(302)126(65-72-328-29)238-174(298)124(55-62-152(275)276)237-181(305)134(79-101(15)16)254-197(321)158(103(19)20)258-177(301)125(56-63-153(277)278)235-171(295)119(48-40-69-222-205(217)218)232-180(304)129(74-96(5)6)245-183(307)131(76-98(9)10)247-187(311)138(83-114-89-220-94-224-114)250-186(310)136(81-112-43-33-32-34-44-112)255-201(325)162(111(28)269)262-192(316)135(80-102(17)18)248-191(315)141(86-156(283)284)252-185(309)133(78-100(13)14)249-195(319)144(92-267)257-199(323)160(105(22)31-2)260-196(320)145-49-41-70-263(145)203(327)146-50-42-71-264(146)202(326)127(57-64-154(279)280)240-175(299)122(53-60-149(211)272)230-167(291)115(208)90-265/h32-34,43-44,88-89,93-111,115-146,158-162,265-269H,30-31,35-42,45-87,90-92,206-208H2,1-29H3,(H2,209,270)(H2,210,271)(H2,211,272)(H2,212,273)(H2,213,274)(H2,214,287)(H,219,223)(H,220,224)(H,225,322)(H,226,292)(H,227,293)(H,228,303)(H,229,288)(H,230,291)(H,231,294)(H,232,304)(H,233,313)(H,234,297)(H,235,295)(H,236,314)(H,237,305)(H,238,298)(H,239,324)(H,240,299)(H,241,289)(H,242,290)(H,243,300)(H,244,296)(H,245,307)(H,246,306)(H,247,311)(H,248,315)(H,249,319)(H,250,310)(H,251,318)(H,252,309)(H,253,308)(H,254,321)(H,255,325)(H,256,312)(H,257,323)(H,258,301)(H,259,317)(H,260,320)(H,261,302)(H,262,316)(H,275,276)(H,277,278)(H,279,280)(H,281,282)(H,283,284)(H,285,286)(H4,215,216,221)(H4,217,218,222)/t104-,105-,106-,107-,108-,109-,110+,111+,115-,116-,117-,118-,119-,120-,121-,122-,123-,124-,125-,126-,127-,128-,129-,130-,131-,132-,133-,134-,135-,136-,137-,138-,139-,140-,141-,142-,143-,144-,145-,146-,158-,159-,160-,161-,162-/m0/s1
• Standard InChI Key: QEEJLLNYQOBRRM-KSHGRFHLSA-N
• Isomeric SMILES: CC[C@H](C)[C@@H](C(=O)N[C@@H](CO)C(=O)N[C@@H](CC(C)C)C(=O)N[C@@H](CC(=O)O)C(=O)N[C@@H](CC(C)C)C(=O)N[C@@H]([C@@H](C)O)C(=O)N[C@@H](CC1=CC=CC=C1)C(=O)N[C@@H](CC2=CN=CN2)C(=O)N[C@@H](CC(C)C)C(=O)N[C@@H](CC(C)C)C(=O)N[C@@H](CCCNC(=N)N)C(=O)N[C@@H](CCC(=O)O)C(=O)N[C@@H](C(C)C)C(=O)N[C@@H](CC(C)C)C(=O)N[C@@H](CCC(=O)O)C(=O)N[C@@H](CCSC)C(=O)N[C@@H]([C@@H](C)O)C(=O)N[C@@H](CCCCN)C(=O)N[C@@H](C)C(=O)N[C@@H](CC(=O)O)C(=O)N[C@@H](CCC(=O)N)C(=O)N[C@@H](CC(C)C)C(=O)N[C@@H](C)C(=O)N[C@@H](CCC(=O)N)C(=O)N[C@@H](CCC(=O)N)C(=O)N[C@@H](C)C(=O)N[C@@H](CC3=CN=CN3)C(=O)N[C@@H](CO)C(=O)N[C@@H](CC(=O)N)C(=O)N[C@@H](CCCNC(=N)N)C(=O)N[C@@H](CCCCN)C(=O)N[C@@H](CC(C)C)C(=O)N[C@@H](CC(C)C)C(=O)N[C@@H](CC(=O)O)C(=O)N[C@@H]([C@@H](C)CC)C(=O)N[C@@H](C)C(=O)N)NC(=O)[C@@H]4CCCN4C(=O)[C@@H]5CCCN5C(=O)[C@H](CCC(=O)O)NC(=O)[C@H](CCC(=O)N)NC(=O)[C@H](CO)N
• SMILES: CCC(C)C(C(=O)NC(CO)C(=O)NC(CC(C)C)C(=O)NC(CC(=O)O)C(=O)NC(CC(C)C)C(=O)NC(C(C)O)C(=O)NC(CC1=CC=CC=C1)C(=O)NC(CC2=CN=CN2)C(=O)NC(CC(C)C)C(=O)NC(CC(C)C)C(=O)NC(CCCNC(=N)N)C(=O)NC(CCC(=O)O)C(=O)NC(C(C)C)C(=O)NC(CC(C)C)C(=O)NC(CCC(=O)O)C(=O)NC(CCSC)C(=O)NC(C(C)O)C(=O)NC(CCCCN)C(=O)NC(C)C(=O)NC(CC(=O)O)C(=O)NC(CCC(=O)N)C(=O)NC(CC(C)C)C(=O)NC(C)C(=O)NC(CCC(=O)N)C(=O)NC(CCC(=O)N)C(=O)NC(C)C(=O)NC(CC3=CN=CN3)C(=O)NC(CO)C(=O)NC(CC(=O)N)C(=O)NC(CCCNC(=N)N)C(=O)NC(CCCCN)C(=O)NC(CC(C)C)C(=O)NC(CC(C)C)C(=O)NC(CC(=O)O)C(=O)NC(C(C)CC)C(=O)NC(C)C(=O)N)NC(=O)C4CCCN4C(=O)C5CCCN5C(=O)C(CCC(=O)O)NC(=O)C(CCC(=O)N)NC(=O)C(CO)N
• Canonical SMILES: CCC(C)C(C(=O)NC(CO)C(=O)NC(CC(C)C)C(=O)NC(CC(=O)O)C(=O)NC(CC(C)C)C(=O)NC(C(C)O)C(=O)NC(CC1=CC=CC=C1)C(=O)NC(CC2=CN=CN2)C(=O)NC(CC(C)C)C(=O)NC(CC(C)C)C(=O)NC(CCCNC(=N)N)C(=O)NC(CCC(=O)O)C(=O)NC(C(C)C)C(=O)NC(CC(C)C)C(=O)NC(CCC(=O)O)C(=O)NC(CCSC)C(=O)NC(C(C)O)C(=O)NC(CCCCN)C(=O)NC(C)C(=O)NC(CC(=O)O)C(=O)NC(CCC(=O)N)C(=O)NC(CC(C)C)C(=O)NC(C)C(=O)NC(CCC(=O)N)C(=O)NC(CCC(=O)N)C(=O)NC(C)C(=O)NC(CC3=CN=CN3)C(=O)NC(CO)C(=O)NC(CC(=O)N)C(=O)NC(CCCNC(=N)N)C(=O)NC(CCCCN)C(=O)NC(CC(C)C)C(=O)NC(CC(C)C)C(=O)NC(CC(=O)O)C(=O)NC(C(C)CC)C(=O)NC(C)C(=O)N)NC(=O)C4CCCN4C(=O)C5CCCN5C(=O)C(CCC(=O)O)NC(=O)C(CCC(=O)N)NC(=O)C(CO)N
• Boiling Point: N/A
• Melting Point: N/A

Introduction

Chemical Structure and Properties

Molecular Composition

Corticorelin Ovine has the empirical formula C₂₀₅H₃₃₉N₅₉O₆₃S with a molecular weight of 4670.35 Daltons. The compound consists of a 41-amino acid peptide sequence identical to that found in natural ovine corticotropin-releasing hormone:

Ser-Gin-Glu-Pro-Pro-Ile-Ser-Leu-Asp-Leu-Thr-Phe-His-Leu-Leu-Arg-Glu-Val-Leu-Glu-Met-Thr-Lys-Ala-Asp-Gin-Leu-Ala-Gln-Gln-Ala-His-Ser-Asn-Arg-Lys-Leu-Leu-Asp-Ile-Ala-NH₂.

In its pharmaceutical form, the compound exists as a salt with trifluoroacetic acid, represented as ·xCF₃COOH, where x typically ranges from 4 to 8 trifluoroacetate molecules per peptide. This formulation enhances stability and solubility characteristics required for clinical use.

Mechanism of Action

Biochemical Pathways

Corticorelin Ovine exerts its effects through binding to corticotropin-releasing hormone receptor 1 (CRHR1) located on corticotroph cells in the anterior pituitary gland. This receptor-ligand interaction initiates a signaling cascade that ultimately leads to ACTH release.

Upon binding to CRHR1, Corticorelin Ovine activates G-protein coupled receptors, leading to increased intracellular cyclic adenosine monophosphate (cAMP) levels. This elevation in cAMP subsequently activates protein kinase A (PKA), triggering a series of intracellular events that culminate in the synthesis and release of ACTH.

The released ACTH then enters systemic circulation and binds to receptors on adrenocortical cells, stimulating the synthesis and secretion of cortisol and other adrenal steroids. This cascade represents the fundamental axis of stress hormone regulation known as the hypothalamic-pituitary-adrenal (HPA) axis.

Pharmacokinetics and Pharmacodynamics

Dose-Response Relationship

Clinical studies have established a clear dose-response relationship for Corticorelin Ovine. Threshold doses that elicit minimal but detectable increases in plasma ACTH and cortisol range from 0.01 to 0.03 micrograms per kilogram of body weight. Half-maximal responses are observed at doses between 0.3 and 1 microgram per kilogram, while maximal stimulation occurs at doses of 3 to 10 micrograms per kilogram.

This dose-dependent relationship allows for tailored diagnostic protocols depending on the specific clinical question being addressed. The predictable nature of this relationship enhances the reliability of diagnostic interpretations based on the observed hormonal responses.

Clinical Applications

Diagnostic Uses in Endocrinology

The primary clinical application of Corticorelin Ovine is as a diagnostic tool to differentiate between pituitary and ectopic production of ACTH in patients with ACTH-dependent Cushing's syndrome. This differential diagnosis is crucial for determining appropriate treatment strategies, as the management approaches differ significantly between these two etiologies.

Combination Testing Protocols

An emerging application involves the use of Corticorelin Ovine in combination with other releasing factors to provide comprehensive assessment of anterior pituitary function. Research has demonstrated that combining Corticorelin Ovine with growth hormone-releasing factor, gonadotropin-releasing hormone, and thyrotropin-releasing hormone can provide a rapid and useful test of multiple anterior pituitary functions simultaneously.

This combined approach streamlines diagnostic workup for patients with suspected hypopituitarism, potentially reducing the need for multiple separate stimulation tests.

Investigational Applications

Beyond established diagnostic applications, Corticorelin Ovine has been used in research settings to investigate various aspects of neuroendocrine function. For instance, the compound has been employed in studies examining the interplay between hormonal systems, such as the finding that arginine vasopressin increases the ACTH response to Corticorelin Ovine fourfold when administered simultaneously.

Additionally, Corticorelin Ovine has been utilized in research exploring pituitary function in patients with traumatic brain injury and central hypothyroidism, indicating potential broader applications in neuroendocrine assessment following neurological injury.

Dosage and Administration

Recommended Dosage Protocols

Based on clinical research, the following dosage guidelines have been established for Corticorelin Ovine in diagnostic applications:

Dosage Category	Dosage Range (μg/kg)	Clinical Effect
Threshold	0.01-0.03	Minimal but detectable increase in ACTH and cortisol
Half-maximal	0.3-1.0	Moderate increase in ACTH and cortisol
Maximal	3.0-10.0	Maximum stimulation of ACTH and cortisol

Table 1: Dosage ranges and corresponding clinical effects of Corticorelin Ovine.

The specific dosage selected depends on the clinical question being addressed and the desired magnitude of hormonal response. For standard diagnostic testing, doses in the half-maximal range are commonly employed as they provide a robust yet safe stimulation of the pituitary-adrenal axis.

Research Findings

Hormonal Response Patterns

Clinical studies have documented characteristic patterns of hormonal response following Corticorelin Ovine administration. The table below summarizes key findings regarding these response patterns:

Physiological Parameter	Response to Corticorelin Ovine	Temporal Pattern
Plasma ACTH	Rapid increase	Immediate after IV administration
Plasma Cortisol	Proportional increase	Following ACTH elevation
Plasma Lipotropins	Concomitant rise and fall with ACTH	Similar to ACTH pattern
Plasma β-Endorphin	Concomitant rise and fall with ACTH	Similar to ACTH pattern
Circadian ACTH rhythm	Diminished morning rise (with afternoon dosing)	Effect observed next morning
ACTH response with Vasopressin	4-fold increase compared to Corticorelin alone	When administered simultaneously

Table 2: Hormonal response patterns following Corticorelin Ovine administration.

These documented response patterns provide valuable reference data for interpreting individual patient results in clinical diagnostic scenarios.

Advanced Diagnostic Applications

Research has identified potential advanced applications for Corticorelin Ovine in specific clinical scenarios:

• Combined anterior pituitary function testing using Corticorelin Ovine alongside other releasing factors (growth hormone-releasing factor, gonadotropin-releasing hormone, and thyrotropin-releasing hormone) provides a comprehensive assessment approach.

• Evaluation of pituitary function in patients with traumatic brain injury, where Corticorelin hormone testing may help identify subtle abnormalities in HPA axis function.

• Augmentation of diagnostic sensitivity through combined administration with arginine vasopressin, which significantly enhances the ACTH response compared to Corticorelin Ovine alone.

These advanced applications represent areas of continued clinical investigation and potential expansion of diagnostic utility.

Comparison with Related Diagnostic Agents

Advantages of Corticorelin Ovine

Several characteristics distinguish Corticorelin Ovine from other diagnostic agents used in endocrinology:

• Prolonged duration of action attributed to long circulating half-life in plasma, which provides a sustained stimulation of the pituitary gland.

• Potential for combined testing with other releasing factors to provide comprehensive anterior pituitary assessment in a single procedure.

• Specific utility in differentiating between pituitary and ectopic sources of ACTH production in Cushing's syndrome.

These advantages have established Corticorelin Ovine as a valuable component of the endocrinological diagnostic armamentarium.

Limitations and Considerations

Despite its utility, certain limitations should be considered when employing Corticorelin Ovine in clinical practice:

• Variable responses among Cushing's disease patients limit its universal applicability as a standalone diagnostic agent in this condition.

• Increasing frequency and severity of side effects at higher doses necessitate careful consideration of the risk-benefit ratio when designing diagnostic protocols.

• The influence on circadian hormone patterns means that timing of administration must be standardized for proper interpretation of results.

Awareness of these limitations is essential for appropriate application of Corticorelin Ovine testing and accurate interpretation of results.